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Introduction
Mordant Black PV, also known as Eriochrome Black T or Mordant Black 11, is a

complexometric indicator traditionally used in analytical chemistry for the determination of metal

ion concentrations, particularly calcium and magnesium.[1][2] Its utility in biological microscopy

is not extensively documented in standard histological literature. However, its well-

characterized ability to form colored complexes with divalent metal cations presents a valuable

opportunity for the histochemical localization of these ions in tissue sections. These application

notes provide a theoretical framework and a practical, albeit investigational, protocol for the use

of Mordant Black PV in biological staining, primarily for the detection of metal ions.

The principle of this staining technique relies on the formation of a colored chelate complex

between the Mordant Black PV dye and metal ions, primarily Ca²⁺ and Mg²⁺, present in the

tissue. In a buffered solution at an alkaline pH (around 10), the dye itself is blue.[1][2] When it

complexes with metal ions, the color shifts to red or violet.[1] This color change can be

visualized under a light microscope to indicate the presence and distribution of these metal

ions within the tissue architecture.

Potential Applications
Histochemical localization of calcium deposits: To identify areas of calcification in

pathological tissues, such as in arteriosclerosis, certain tumors, and sites of chronic
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inflammation.

Detection of magnesium distribution: To study the distribution of magnesium in specialized

tissues where this ion plays a crucial physiological role.

Screening for metal ion accumulation: In toxicological studies to detect the abnormal

accumulation of certain divalent cations in tissues.

Data Presentation
The following table summarizes the key characteristics and optimal conditions for the use of

Mordant Black PV as a histochemical stain for metal ions.

Parameter Value/Range Notes

Synonyms
Eriochrome Black T, Mordant

Black 11, Solochrome Black T

Target Analytes
Divalent metal ions (e.g., Ca²⁺,

Mg²⁺)

pH for Staining pH 10 (alkaline)
The dye is blue at this pH in

the absence of metal ions.

Stain Color (Metal-bound) Red to Violet
The color change indicates the

presence of metal ions.

Stain Color (Unbound) Blue

Fixation

Neutral buffered formalin is

recommended. Avoid acidic

fixatives.

Acidic conditions can interfere

with the dye-metal interaction.

Controls

A known calcified tissue

section (positive control) and a

section treated with a chelating

agent like EDTA (negative

control) are recommended.
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This section provides a detailed protocol for the staining of paraffin-embedded tissue sections

with Mordant Black PV for the localization of divalent metal ions.

Materials
Mordant Black PV (Eriochrome Black T)

Ammonia Buffer (pH 10.0):

Ammonium chloride (NH₄Cl)

Ammonium hydroxide (NH₄OH)

Distilled water

0.1% Mordant Black PV staining solution:

Dissolve 0.1 g of Mordant Black PV in 100 ml of ammonia buffer (pH 10.0). Prepare

fresh.

Paraffin-embedded tissue sections on slides

Deparaffinization and rehydration reagents (Xylene, graded alcohols)

Mounting medium

Staining Procedure
Deparaffinization and Rehydration:

1. Immerse slides in two changes of xylene for 5 minutes each.

2. Transfer slides through two changes of 100% ethanol for 3 minutes each.

3. Transfer slides through 95% ethanol for 3 minutes.

4. Transfer slides through 70% ethanol for 3 minutes.

5. Rinse gently in distilled water.
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Staining:

1. Incubate the slides in the freshly prepared 0.1% Mordant Black PV staining solution for

10-20 minutes at room temperature.

2. Rinse briefly in the ammonia buffer (pH 10.0) to remove excess stain.

Dehydration and Mounting:

1. Rapidly dehydrate the sections through graded alcohols (95% and 100%).

2. Clear in two changes of xylene.

3. Mount with a permanent mounting medium.

Expected Results
Sites of high divalent metal ion concentration (e.g., calcifications): Red to violet color.

Background tissue: Blue to grey.

Mandatory Visualizations
Logical Relationship of Mordant Black PV Staining
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Caption: Principle of Mordant Black PV staining for metal ions.

Experimental Workflow for Mordant Black PV Staining
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Caption: Workflow for Mordant Black PV staining of tissue sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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